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Compound of Interest

Compound Name: SK-J014-1n

Cat. No.: B15554193

Get Quote

Introduction

SK-J014-1n is a nickel(II) complex that serves as a highly effective catalyst in cross-coupling

reactions, a cornerstone of modern organic synthesis.[1][2][3][4] Proper preparation of stock

solutions is critical for ensuring experimental reproducibility and accuracy. This document

provides a detailed protocol for the preparation, handling, and storage of SK-J014-1n stock

solutions for laboratory use.

Quantitative Data Summary

For ease of reference, the key chemical properties of SK-J014-1n are summarized in the table

below.
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Property Value

Full Chemical Name

Chloro(4-cyanophenyl){(R)-1-[(S)-2-(bis(4-

fluorophenyl)phosphinoferrocenyl]ethyl(di-t-

butylphosphine)}nickel(II)

CAS Number 2049086-37-3

Molecular Formula C₃₉H₄₂ClF₂FeNNiP₂

Molecular Weight 774.69 g/mol

Appearance Red-violet solid

Known Solubility
Soluble in non-polar organic solvents such as

toluene and dichloromethane.

Purity Typically >95%

Experimental Protocol

This protocol outlines the steps for preparing a stock solution of SK-J014-1n. It is

recommended to prepare a concentrated primary stock solution, which can then be diluted to

the desired working concentrations for specific applications.

Materials

SK-J014-1n solid

Anhydrous, degassed non-polar organic solvent (e.g., Toluene, Dichloromethane (DCM), or

Tetrahydrofuran (THF))

Inert gas (Argon or Nitrogen)

Glass vials with PTFE-lined screw caps

Volumetric flasks (Class A)

Pipettes and pipette tips
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Analytical balance

Magnetic stirrer and stir bars

Safety Precautions

Due to the lack of a specific Material Safety Data Sheet (MSDS), it is crucial to handle SK-
J014-1n with care, assuming it may be hazardous.

Always work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust and contact with skin and eyes.

Procedure for Preparing a 10 mM Stock Solution

Determine the required mass of SK-J014-1n:

To prepare 10 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.010 L x 774.69 g/mol = 7.75 mg

Weighing the SK-J014-1n:

Tare a clean, dry glass vial on an analytical balance.

Carefully weigh out the calculated mass (e.g., 7.75 mg) of SK-J014-1n into the vial.

Solvent Addition and Dissolution:

Add a small amount of the chosen anhydrous, degassed solvent (e.g., 2-3 mL of toluene)

to the vial containing the SK-J014-1n.

Add a small, clean magnetic stir bar to the vial.
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Place the vial on a magnetic stirrer and stir until the solid is completely dissolved. Gentle

warming may be applied if necessary, but avoid excessive heat.

Final Volume Adjustment:

Once the solid is fully dissolved, carefully transfer the solution to a 10 mL volumetric flask.

Rinse the original vial with a small amount of fresh solvent and add the rinsing to the

volumetric flask to ensure a quantitative transfer.

Add the solvent to the volumetric flask up to the 10 mL mark.

Storage:

Transfer the final stock solution to a clean, dry vial with a PTFE-lined screw cap.

To enhance stability, it is recommended to flush the headspace of the vial with an inert gas

(argon or nitrogen) before sealing.

Store the stock solution at -20°C, protected from light.

Workflow for Preparing SK-J014-1n Stock Solution
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Preparation

Dissolution

Final Steps & Storage

Calculate required mass of SK-J014-1n

Weigh SK-J014-1n in a clean, dry vial

Add a small volume of anhydrous, degassed solvent

Add stir bar and dissolve completely on a magnetic stirrer

Transfer solution to a volumetric flask

Adjust to final volume with solvent

Transfer to storage vial, flush with inert gas

Store at -20°C, protected from light

Click to download full resolution via product page

Caption: Workflow for the preparation of SK-J014-1n stock solution.
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Recommendations

Solvent Choice: The choice of solvent may depend on the specific reaction conditions of the

intended application. Toluene and dichloromethane are good starting points based on known

solubility.

Stability: Organometallic compounds can be sensitive to air and moisture. Using anhydrous,

degassed solvents and storing under an inert atmosphere will prolong the shelf-life of the

stock solution.

Solubility Determination: If the solubility in a particular solvent is unknown, it is advisable to

perform a small-scale test before preparing a large volume of stock solution.

By following this protocol, researchers can confidently prepare SK-J014-1n stock solutions for

use in a variety of synthetic applications, ensuring consistency and reliability in their

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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